1-(3-Bromopropyl)theobromine
1-(3-Bromopropyl)theobromine
Brand Name:
Vulcanchem
CAS No.:
6493-10-3
VCID:
VC0140554
InChI:
InChI=1S/C10H13BrN4O2/c1-13-6-12-8-7(13)9(16)15(5-3-4-11)10(17)14(8)2/h6H,3-5H2,1-2H3
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCBr
Molecular Formula:
C10H13BrN4O2
Molecular Weight:
301.14 g/mol
1-(3-Bromopropyl)theobromine
CAS No.: 6493-10-3
Reference Standards
VCID: VC0140554
Molecular Formula: C10H13BrN4O2
Molecular Weight: 301.14 g/mol
| CAS No. | 6493-10-3 |
|---|---|
| Product Name | 1-(3-Bromopropyl)theobromine |
| Molecular Formula | C10H13BrN4O2 |
| Molecular Weight | 301.14 g/mol |
| IUPAC Name | 1-(3-bromopropyl)-3,7-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C10H13BrN4O2/c1-13-6-12-8-7(13)9(16)15(5-3-4-11)10(17)14(8)2/h6H,3-5H2,1-2H3 |
| Standard InChIKey | GCEJJEYAPRULFS-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCBr |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCBr |
| Synonyms | 1-(3-Bromopropyl)-3,7-dihydro-3,7-dimethyl-1H-purine-2,6-dione; |
| PubChem Compound | 3778313 |
| Last Modified | Nov 11 2021 |
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